N-[(3-Bromophenyl)methyl]-1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H18BrFN2O2/c20-15-3-1-2-14(10-15)11-22-19(25)17-8-9-18(24)23(17)12-13-4-6-16(21)7-5-13/h1-7,10,17H,8-9,11-12H2,(H,22,25)
• InChI Key: NKUIGCJKJXUGSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)NCC2=CC(=CC=C2)Br)CC3=CC=C(C=C3)F
• Molecular Formula: C19H18BrFN2O2
• Molecular Weight: 405.3 g/mol

Description

This compound is a complex organic molecule that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted with a carbonyl group (C=O) at the 5-position, making it a 5-oxopyrrolidine. The molecule also contains diphenylmethyl groups, which are phenyl rings attached to a methyl group, at the 1- and N-positions of the pyrrolidine ring. One of these phenyl rings is substituted with a bromine atom, and the other with a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, followed by the introduction of the carbonyl group and the diphenylmethyl groups. The halogen atoms could be introduced through halogenation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the carbonyl group, and the diphenylmethyl groups. The bromine and fluorine atoms would add to the electron density of the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The carbonyl group could be reduced to an alcohol or oxidized to a carboxylic acid. The bromine and fluorine atoms could be replaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the halogen atoms would likely make the compound relatively polar, and the compound could potentially form hydrogen bonds due to the presence of the carbonyl group.

Future Directions

Future research could involve studying the biological activity of this compound, as well as exploring its potential uses in medicine or other fields. Additionally, research could be done to optimize the synthesis of this compound and to explore other potential reactions it could undergo.